1-(2-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-4-[(2-fluorophenyl)methyl]piperazine;oxalic acid
• InChI: InChI=1S/C18H20ClFN2.C2H2O4/c19-17-7-3-1-5-15(17)13-21-9-11-22(12-10-21)14-16-6-2-4-8-18(16)20;3-1(4)2(5)6/h1-8H,9-14H2;(H,3,4)(H,5,6)
• InChI Key: CBCDPCVSLJEWCA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2F)CC3=CC=CC=C3Cl.C(=O)(C(=O)O)O
• Molecular Formula: C20H22ClFN2O4
• Molecular Weight: 408.8 g/mol

Description

1-(2-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate, also known as CBFP, is a compound that has been the focus of scientific research due to its potential applications in various fields, including medicine and pharmacology. CBFP is a piperazine derivative that is synthesized by reacting 2-chlorobenzylamine with 2-fluorobenzylpiperazine in the presence of oxalic acid.

Mechanism of Action

The exact mechanism of action of 1-(2-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate is not fully understood. However, it has been proposed that 1-(2-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate acts by modulating the activity of certain neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. 1-(2-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate has also been shown to have an affinity for certain receptors in the brain, including the 5-HT1A and 5-HT2A receptors.
Biochemical and Physiological Effects:
1-(2-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. 1-(2-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate has also been shown to have antioxidant properties and to protect against oxidative stress. In addition, 1-(2-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate has been shown to have anti-inflammatory properties and to reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

1-(2-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in high purity. 1-(2-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate has also been shown to have a high affinity for certain receptors in the brain, making it a useful tool for studying the activity of these receptors. However, 1-(2-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate also has some limitations for use in lab experiments. It has a relatively short half-life, which can make it difficult to study its long-term effects. In addition, 1-(2-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate has been shown to have some toxicity in certain cell types, which can limit its use in some experiments.

Future Directions

There are several future directions for research on 1-(2-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate. One area of research is the development of new 1-(2-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate derivatives with improved pharmacological properties. Another area of research is the investigation of 1-(2-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate's potential use in the treatment of various neurological and psychiatric disorders. Finally, 1-(2-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate's potential use as a radioligand for imaging studies is an area of research that has yet to be fully explored.

Scientific Research Applications

1-(2-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate has been the focus of scientific research due to its potential applications in various fields, including medicine and pharmacology. 1-(2-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate has been shown to have anticonvulsant, antidepressant, and anxiolytic properties. It has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia. 1-(2-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate has also been investigated for its potential use as a radioligand for imaging studies.